Cas no 1312312-78-9 (1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine)
1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine
- 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine
- EN300-6249806
- SCHEMBL14887165
- Z2044811350
- KXMPXUQJTUXRRL-UHFFFAOYSA-N
- SY098784
- 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine
- 1312312-78-9
- MFCD16995953
- CS-B1037
- AS-51137
- PB16670
- AKOS025289575
- P11973
- AMY34631
- 1H-Pyrazolo[3,4-b]pyridine, 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- DB-111349
- 1-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-5-BORONIC ACID PINACOL ESTER
-
- MDL: MFCD16995953
- Inchi: 1S/C13H18BN3O2/c1-12(2)13(3,4)19-14(18-12)10-6-9-7-16-17(5)11(9)15-8-10/h6-8H,1-5H3
- InChI Key: KXMPXUQJTUXRRL-UHFFFAOYSA-N
- SMILES: O1B(C2C=NC3=C(C=NN3C)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 259.1492070g/mol
- Monoisotopic Mass: 259.1492070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.2Ų
1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM207356-100mg |
1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine |
1312312-78-9 | 95+% | 100mg |
$301 | 2021-08-04 | |
| Chemenu | CM207356-250mg |
1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine |
1312312-78-9 | 95+% | 250mg |
$429 | 2021-08-04 | |
| Chemenu | CM207356-1g |
1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine |
1312312-78-9 | 95+% | 1g |
$1073 | 2021-08-04 | |
| abcr | AB458466-1 g |
1-Methyl-1H-pyrazolo[3,4-b]pyridine-5-boronic acid pinacol ester; . |
1312312-78-9 | 1g |
€723.00 | 2023-04-22 | ||
| Ambeed | A844368-100mg |
1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine |
1312312-78-9 | 98% | 100mg |
$63.0 | 2024-04-24 | |
| Ambeed | A844368-250mg |
1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine |
1312312-78-9 | 98% | 250mg |
$96.0 | 2024-04-24 | |
| Ambeed | A844368-1g |
1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine |
1312312-78-9 | 98% | 1g |
$227.0 | 2024-04-24 | |
| ChemScence | CS-B1037-100mg |
1H-Pyrazolo[3,4-b]pyridine, 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1312312-78-9 | ≥98.0% | 100mg |
$113.0 | 2022-04-28 | |
| ChemScence | CS-B1037-250mg |
1H-Pyrazolo[3,4-b]pyridine, 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1312312-78-9 | ≥98.0% | 250mg |
$169.0 | 2022-04-28 | |
| ChemScence | CS-B1037-1g |
1H-Pyrazolo[3,4-b]pyridine, 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1312312-78-9 | ≥98.0% | 1g |
$421.0 | 2022-04-28 |
1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine
Comprehensive Overview of 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1312312-78-9)
The compound 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1312312-78-9) is a highly specialized boron-containing heterocycle that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[3,4-b]pyridine core and a tetramethyl-1,3,2-dioxaborolane moiety, makes it a valuable intermediate in modern synthetic chemistry. Researchers are particularly interested in its potential applications in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery.
In recent years, the demand for boronic acid derivatives like this compound has surged due to their versatility in medicinal chemistry and material science. The 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine stands out for its stability and reactivity, which are critical for developing novel kinase inhibitors and bioconjugates. Its CAS number, 1312312-78-9, is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and targeted therapy development.
One of the most compelling aspects of this compound is its role in addressing current challenges in drug solubility and bioavailability. The tetramethyl-1,3,2-dioxaborolan-2-yl group enhances the molecule's ability to participate in pro-drug strategies, a hot topic in precision medicine. This aligns with the increasing focus on personalized therapeutics, where researchers seek compounds that can be tailored to individual patient needs. The pyrazolo[3,4-b]pyridine scaffold, meanwhile, is known for its pharmacophore properties, making it a key building block in antineoplastic agents and anti-inflammatory drugs.
From an industrial perspective, 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine is often discussed in the context of green chemistry and sustainable synthesis. Its boron-based functional group allows for milder reaction conditions, reducing energy consumption and waste generation. This resonates with the global push toward environmentally friendly manufacturing, a priority for many pharmaceutical companies and research institutions.
In summary, 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1312312-78-9) represents a cutting-edge tool in modern chemistry. Its dual functionality as a boron reagent and heterocyclic scaffold positions it at the forefront of innovations in drug design, catalysis, and material engineering. As scientific inquiries into structure-activity relationships and molecular docking continue to evolve, this compound is poised to play an even greater role in shaping the future of life sciences.
1312312-78-9 (1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine) Related Products
- 1111637-76-3(3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine)
- 1314137-24-0(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine)
- 1809889-70-0(2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine)
- 1093819-50-1(5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine)
- 1443111-86-1(4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)